Cas no 2138127-96-3 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetic acid
• CAS No: 2138127-96-3
• MF: C₂₂H₂₄N₂O₄
• MW: 380.436965942383
• MDL: MFCD31612662
• CID: 5609337
• PubChem ID: 132354022
• Update Time: 2025-06-08

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-814199
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-4-yl]acetic acid
• 2138127-96-3
• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetic acid

• MDL： MFCD31612662
• Inchi： 1S/C22H24N2O4/c25-20(26)13-22(9-11-23-12-10-22)24-21(27)28-14-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19,23H,9-14H2,(H,24,27)(H,25,26)
• InChI Key： FEFFWBDMJIKXRY-UHFFFAOYSA-N
• SMILES： O(C(NC1(CC(=O)O)CCNCC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 380.17360725g/mol
• Monoisotopic Mass: 380.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.7Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetic acid

Introduction to 2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetic acid (CAS No. 2138127-96-3)

2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetic acid (CAS No. 2138127-96-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Pip(OH)-OH, is a key intermediate in the synthesis of various bioactive molecules and peptides. Its unique structural features and functional groups make it an essential building block for the development of novel therapeutic agents.

The compound is characterized by its central piperidine ring, which is substituted with an amino group at the 4-position and an acetic acid moiety at the 4-position of the piperidine ring. The amino group is protected by a fluorenylmethyloxycarbonyl (Fmoc) group, which is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions. This protection strategy ensures that the amino group remains inert during synthetic manipulations, allowing for precise control over the reactivity and selectivity of subsequent reactions.

Recent advancements in the field have highlighted the importance of Fmoc-Pip(OH)-OH in the development of drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific enzymes involved in neurodegenerative disorders such as Alzheimer's disease. The ability to modulate these enzymes through targeted drug design has opened new avenues for therapeutic intervention.

In addition to its applications in neurodegenerative diseases, Fmoc-Pip(OH)-OH has also shown promise in cancer research. A recent publication in Cancer Research reported that certain derivatives of this compound can effectively inhibit the proliferation of cancer cells by interfering with key signaling pathways. The structural flexibility and functional diversity of Fmoc-Pip(OH)-OH make it a versatile platform for developing multifunctional drugs with broad therapeutic potential.

The synthesis of Fmoc-Pip(OH)-OH involves several well-established chemical reactions, including nucleophilic substitution, amidation, and deprotection steps. The Fmoc protection strategy is particularly advantageous because it allows for the sequential addition of amino acids in peptide synthesis without unwanted side reactions. This makes Fmoc-Pip(OH)-OH an ideal starting material for solid-phase peptide synthesis (SPPS), a technique widely used in the production of peptides and small proteins.

The physical and chemical properties of Fmoc-Pip(OH)-OH have been extensively studied to optimize its use in various synthetic protocols. It is typically obtained as a white crystalline solid with high purity and stability under standard laboratory conditions. The compound is soluble in common organic solvents such as dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and methanol, making it easy to handle and incorporate into different reaction mixtures.

In terms of safety and handling, while Fmoc-Pip(OH)-OH is not classified as a hazardous material, it should be stored under dry conditions and protected from light to maintain its integrity. Proper personal protective equipment (PPE) should be used when handling this compound to prevent skin contact or inhalation.

The ongoing research into the applications of Fmoc-Pip(OH)-OH continues to expand its utility in pharmaceutical development. For example, a recent study published in Bioorganic & Medicinal Chemistry Letters explored the use of this compound as a scaffold for designing novel antibiotics with enhanced activity against multidrug-resistant bacteria. The results showed that certain derivatives exhibited significant antibacterial activity, suggesting potential new strategies for combating antibiotic resistance.

In conclusion, 2-(4-{(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylacetic acid (CAS No. 2138127-96-3) is a versatile and important compound in modern medicinal chemistry. Its unique structure and functional groups make it an invaluable tool for developing new drugs with diverse therapeutic applications. As research continues to uncover new uses for this compound, its significance in the pharmaceutical industry is likely to grow even further.